Cas no 279226-18-5 (1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI))

1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI) structure
279226-18-5 structure
Product Name:1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI)
CAS No:279226-18-5
MF:C9H6N2O2
MW:174.156141757965
CID:248215
PubChem ID:22891669
Update Time:2025-04-19

1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI)
    • 3H-[1,3]oxazolo[3,4-a]benzimidazol-1-one
    • 279226-18-5
    • DTXSID20628765
    • Benzo[4,5]imidazo[1,2-c]oxazol-1(3H)-one
    • 1H,3H-[1,3]Oxazolo[3,4-a]benzimidazol-1-one
    • Inchi: 1S/C9H6N2O2/c12-9-11-7-4-2-1-3-6(7)10-8(11)5-13-9/h1-4H,5H2
    • InChI Key: GNLKXKWBMLGNOI-UHFFFAOYSA-N
    • SMILES: O1C(N2C3C=CC=CC=3N=C2C1)=O

Computed Properties

  • Exact Mass: 174.04298
  • Monoisotopic Mass: 174.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.